Cas no 2171152-53-5 ((2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171152-53-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6084666
• PubChem ID: 165556407
• Update Time: 2025-05-21

(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• 2171152-53-5
• EN300-1549190
• (2R)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(13-22(27)26-12-6-11-21(26)23(28)29)25-24(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20-21H,6,11-14H2,1H3,(H,25,30)(H,28,29)/t15-,21-/m1/s1
• InChI Key： KZJLYTCHUNTNNP-QVKFZJNVSA-N
• SMILES： O(C(N[C@H](C)CC(N1CCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid

Research Briefing on (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171152-53-5)

In recent years, the compound (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171152-53-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-2-carboxylic acid moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid, addressing previous challenges related to stereochemical control and scalability. The study employed advanced chromatographic techniques and NMR spectroscopy to confirm the compound's structural integrity, paving the way for its broader use in pharmaceutical development.

Another key area of research involves the compound's role in peptide-based drug design. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its utility as a building block for constrained peptides, which are increasingly important in targeting protein-protein interactions. The researchers demonstrated that incorporating this compound into peptide sequences enhanced their stability and binding affinity, offering new opportunities for the development of therapeutics for diseases such as cancer and neurodegenerative disorders.

Furthermore, the pharmacokinetic properties of derivatives of (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid have been investigated in preclinical models. A recent report in the European Journal of Pharmaceutical Sciences evaluated the bioavailability and metabolic stability of these derivatives, revealing favorable profiles that support their potential as drug candidates. These findings underscore the importance of continued exploration of this compound and its analogs in the context of drug discovery and development.

In conclusion, (2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171152-53-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug design, and therapeutic development highlight its versatility and potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.